Cas no 5662-79-3 (6-(Trimethylsilyl)hexanoic acid)

• Product Name: 6-(Trimethylsilyl)hexanoic acid
• CAS No: 5662-79-3
• Molecular Formula: C₉H₂₀O₂Si
• Molecular Weight: 188.3394
• MDL: MFCD20640864
• CID: 945697
• PubChem ID: 262866

6-(Trimethylsilyl)hexanoic acid Properties

Names and Identifiers

• 6-trimethylsilylhexanoic Acid
• 6-(TRIMETHYLSILYL)HEXANOICACID
• 6-trimethylsilanyl-hexanoic acid
• 6-Trimethylsilyl-hexansaeure
• AC1L68FC
• AC1Q5W3K
• AR-1H0112
• CTK5A5471
• me3Si(am-5-cox)
• NCIOpen2_001811
• NSC96835
• 6-(trimethylsilyl)hexanoic acid
• 5662-79-3
• AS-60442
• NSC-96835
• AORYGKCFZJOSHJ-UHFFFAOYSA-N
• AKOS028108623
• DTXSID80294501
• A11084

• MDL： MFCD20640864
• InChIKey： AORYGKCFZJOSHJ-UHFFFAOYSA-N
• Inchi： 1S/C9H20O2Si/c1-12(2,3)8-6-4-5-7-9(10)11/h4-8H2,1-3H3,(H,10,11)
• SMILES： [Si](C([H])([H])[H])(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(=O)O[H]

Computed Properties

• Exact Mass: 188.1233
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 188.123
• Heavy Atom Count: 12
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 2.96960
• PSA: 37.3
• Refractive Index: 1.4390 (589.3 nm 20 ºC)
• Boiling Point: 260 ºC (738 Torr)
• Melting Point: No data available
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 112.7±22.6 ºC,
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),
• Color/Form: No data avaiable
• Density: 0.8923 g/cm3 (20 ºC)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids